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Compound of Interest

Compound Name: 3,4-Dimethylpyridazine

CAS No.: 68206-10-0

Cat. No.: B1338499

Get Quote

A Note on Nomenclature: This guide focuses on the chemical compound 3,4-Dimethylpyridine.

Initial searches for "3,4-Dimethylpyridazine" did not yield a commonly referenced chemical

entity. The vast majority of scientific literature and chemical databases under this naming

convention refer to 3,4-Dimethylpyridine, also known as 3,4-Lutidine. It is presumed that this is

the compound of interest for this technical guide. Pyridine is an aromatic heterocyclic

compound with one nitrogen atom in the six-membered ring, whereas pyridazine contains two

adjacent nitrogen atoms.

Core Identification and Chemical Identity
3,4-Dimethylpyridine is a substituted pyridine derivative with the chemical formula C7H9N.[1][2]

It is a significant building block in organic synthesis, particularly in the pharmaceutical and

agrochemical industries.[3]
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Identifier Value

CAS Number 583-58-4[1][2][3][4][5][6][7][8][9][10]

IUPAC Name 3,4-dimethylpyridine[1][4]

Synonyms
3,4-Lutidine, Pyridine, 3,4-dimethyl-[2][4][6][7][8]

[9][11]

Molecular Formula C7H9N[1][2][3][4][6][7][8][9]

Molecular Weight 107.15 g/mol [1][4]

InChI Key
NURQLCJSMXZBPC-UHFFFAOYSA-N[1][2][4]

[6][7][8][9]

SMILES CC1=C(C=NC=C1)C[1][4]

Physicochemical Properties
3,4-Dimethylpyridine is a colorless to light yellow liquid under standard conditions.[3][11] Its key

physical and chemical properties are summarized below.

Property Value

Appearance Colorless to light yellow liquid[3][11]

Melting Point -11 °C[2] to -6 °C[3]

Boiling Point 163-164 °C[10] to 179 °C[3]

Density 0.954 g/mL at 25 °C[2][10]

Refractive Index n20/D 1.511[2][10]

Vapor Pressure 1.24 mmHg[4][11]

Flash Point 53.89 °C (129.00 °F)[5][12]

Solubility
Soluble in alcohol and water (52,000 mg/L at 20

°C)[5]
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Synthesis and Manufacturing
The synthesis of 3,4-Dimethylpyridine can be achieved through various organic chemistry

routes. One documented method involves starting from α-methyl-acetylacetic acid ester, with

reported yields of approximately 35%.[13] While specific, detailed industrial-scale synthesis

protocols are often proprietary, general synthetic strategies for producing substituted pyridines

can be adapted. These methods often involve condensation reactions of aldehydes or ketones

with ammonia or amines.

A generalized synthetic pathway for lutidines can involve a multi-component reaction. The

following diagram illustrates a conceptual workflow for the synthesis of a substituted pyridine,

which can be adapted for 3,4-Dimethylpyridine.

Starting Materials
(e.g., α,β-unsaturated carbonyl, enamine)

Multi-component
Condensation Reaction

Dihydropyridine
Intermediate

Aromatization
(Oxidation) 3,4-Dimethylpyridine Purification

(Distillation)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3,4-Dimethylpyridine.

Applications in Research and Development
3,4-Dimethylpyridine serves as a versatile intermediate and building block in various scientific

and industrial applications.

Pharmaceutical and Medicinal Chemistry
This compound is utilized as an intermediate in the manufacturing of drugs.[11][14] Its structure

is a key scaffold for the development of new therapeutic agents. For instance, dimethylpyridine-

3-carboxamide derivatives have been designed and synthesized as potential selective

inhibitors of matrix metalloproteinase 13 (MMP-13), which show anticancer activity.[15] The

pyridine ring is a common feature in many biologically active molecules, and the methyl groups

on 3,4-Dimethylpyridine can be functionalized to create more complex structures with specific

biological targets.

Organic Synthesis and Catalysis
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In organic synthesis, 3,4-Dimethylpyridine is employed as a building block for more complex

heterocyclic compounds.[3][16] Its basic nitrogen atom allows it to act as a non-nucleophilic

base or a ligand in coordination chemistry. The steric and electronic properties imparted by the

two methyl groups can influence the reactivity and selectivity of catalytic processes.

Agrochemicals and Materials Science
Similar to its role in pharmaceuticals, 3,4-Dimethylpyridine is a precursor in the synthesis of

various agrochemicals.[3][17] In materials science, it is investigated as a component in the

synthesis of ligands for metal-organic frameworks (MOFs) and other functional materials.[16]

Flavoring Agent
3,4-Dimethylpyridine is also used as a flavoring agent in the food industry due to its distinct

green taste and odor profile.[3][5]

Spectral Data for Identification
For the unambiguous identification of 3,4-Dimethylpyridine, various spectroscopic techniques

are employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra

provide detailed information about the molecular structure. The chemical shifts and coupling

constants of the protons and carbons are characteristic of the 3,4-dimethyl substitution

pattern on the pyridine ring.[4]

Infrared (IR) Spectroscopy: The IR spectrum of 3,4-Dimethylpyridine shows characteristic

absorption bands for C-H stretching of the methyl groups and the aromatic ring, as well as

C=C and C=N stretching vibrations of the pyridine ring.[4][6]

Mass Spectrometry (MS): The mass spectrum provides the molecular weight of the

compound from the molecular ion peak. Fragmentation patterns can further confirm the

structure.[4][6]

Safety and Handling
3,4-Dimethylpyridine is a hazardous chemical and requires careful handling.
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Hazard Classification:

Flammable: It is a flammable liquid and vapor.[4]

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[4][12] It is harmful by

ingestion and inhalation and toxic by skin absorption.[4][11]

Irritation: It causes skin irritation and serious eye irritation.[4][12][18] It may also cause

respiratory irritation.[18]

Safety Precautions:

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[12][19]

Ventilation: Ensure adequate ventilation, especially in confined areas.[19]

Handling: Avoid contact with skin and eyes. Do not breathe vapor. Keep away from sources

of ignition.[12]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[12][18] If on skin, wash off immediately with plenty of water.[18] If inhaled,

remove to fresh air.[18] If swallowed, seek immediate medical attention.

Toxicity Data:

Oral LD50 (rat): 710 uL/kg[12]

Dermal LD50 (rabbit): 140 uL/kg[12]

Inhalation LCLo (rat): 500 ppm/4hr[4][11]

Conclusion
3,4-Dimethylpyridine is a valuable chemical intermediate with a wide range of applications,

particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its

well-defined physicochemical properties and reactivity make it a versatile tool for researchers
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and chemical professionals. However, its hazardous nature necessitates strict adherence to

safety protocols during handling and use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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